[(Ethylsulfanyl)(methylsulfanyl)methylidene]propanedinitrile

• CAS No.: 54561-67-0
• Molecular Formula: C7H8N2S2
• Molecular Weight: 184.3 g/mol
• IUPAC Name: 2-[ethylsulfanyl(methylsulfanyl)methylidene]propanedinitrile
• InChI: InChI=1S/C7H8N2S2/c1-3-11-7(10-2)6(4-8)5-9/h3H2,1-2H3
• InChI Key: PUNILUNQSMFAJQ-UHFFFAOYSA-N
• Canonical SMILES: CCSC(=C(C#N)C#N)SC

Description

[(Ethylsulfanyl)(methylsulfanyl)methylidene]propanedinitrile is a chemical compound with the molecular formula C8H10N2S2. It is also known by its IUPAC name, 2-[bis(ethylsulfanyl)methylidene]propanedinitrile . This compound is characterized by the presence of both ethylsulfanyl and methylsulfanyl groups attached to a propanedinitrile backbone. It is a powder with a melting point of 37-38°C .

Preparation Methods

The synthesis of [(Ethylsulfanyl)(methylsulfanyl)methylidene]propanedinitrile typically involves the reaction of malononitrile with ethylsulfanyl and methylsulfanyl reagents under controlled conditions. The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the formation of the desired product . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

[(Ethylsulfanyl)(methylsulfanyl)methylidene]propanedinitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of thiols.

Substitution: The compound can undergo nucleophilic substitution reactions where the ethylsulfanyl or methylsulfanyl groups are replaced by other nucleophiles.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

[(Ethylsulfanyl)(methylsulfanyl)methylidene]propanedinitrile has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of [(Ethylsulfanyl)(methylsulfanyl)methylidene]propanedinitrile involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation, but it is believed that the compound’s sulfanyl groups play a crucial role in its biological activity .

Comparison with Similar Compounds

[(Ethylsulfanyl)(methylsulfanyl)methylidene]propanedinitrile can be compared with other similar compounds, such as:

2-[bis(methylsulfanyl)methylidene]propanedinitrile: This compound has two methylsulfanyl groups instead of one ethylsulfanyl and one methylsulfanyl group.

2-[bis(ethylsulfanyl)methylidene]malononitrile: This compound has a similar structure but with different substituents on the propanedinitrile backbone.

The uniqueness of this compound lies in its specific combination of ethylsulfanyl and methylsulfanyl groups, which may confer distinct chemical and biological properties compared to its analogs.